Cas no 374552-15-5 (POTASSIUM 4-ALLYL-5-(3-BROMOPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOLATE)

POTASSIUM 4-ALLYL-5-(3-BROMOPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOLATE structure
374552-15-5 structure
Product Name:POTASSIUM 4-ALLYL-5-(3-BROMOPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOLATE
CAS No:374552-15-5
MF:C11H9BrKN3S
MW:334.276560544968
CID:6899533
PubChem ID:21239941
Update Time:2025-04-30

POTASSIUM 4-ALLYL-5-(3-BROMOPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOLATE Chemical and Physical Properties

Names and Identifiers

    • Potassium 4-allyl-5-(3-bromophenyl)-4H-1,2,4-triazole-3-thiolate
    • 374552-15-5
    • AKOS003616687
    • POTASSIUM 4-ALLYL-5-(3-BROMOPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOLATE
    • Inchi: 1S/C11H10BrN3S.K/c1-2-6-15-10(13-14-11(15)16)8-4-3-5-9(12)7-8;/h2-5,7H,1,6H2,(H,14,16);/q;+1/p-1
    • InChI Key: GJMOHHGWEUOERM-UHFFFAOYSA-M
    • SMILES: BrC1=CC=CC(=C1)C1=NN=C(N1CC=C)[S-].[K+]

Computed Properties

  • Exact Mass: 332.93376Da
  • Monoisotopic Mass: 332.93376Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 257
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.7Ų

POTASSIUM 4-ALLYL-5-(3-BROMOPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOLATE Related Literature

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